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Compound of Interest

Compound Name: C.I. Reactive red 2

Cat. No.: B105821 Get Quote

An In-depth Technical Guide to the Covalent Bonding Mechanism of C.I. Reactive Red 2 with

Cellulose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the covalent bonding mechanism of

C.I. Reactive Red 2 with cellulose. It details the underlying chemical principles, experimental

methodologies for characterization, and quantitative data on the factors influencing the

reaction.

Introduction
C.I. Reactive Red 2 is a monoazo dye containing a dichlorotriazine reactive group.[1][2] This

reactive group enables the dye to form a stable covalent bond with the hydroxyl groups of

cellulosic fibers, such as cotton, under alkaline conditions.[3][4] This covalent fixation is

responsible for the high wash fastness of reactive dyes.[5] The dyeing process, however, is a

complex interplay of dye exhaustion onto the fiber and subsequent fixation, which is in

competition with the hydrolysis of the dye.[6][7] Understanding and optimizing these processes

are critical for efficient and effective dyeing.

The Covalent Bonding Mechanism
The fundamental reaction between C.I. Reactive Red 2 and cellulose is a nucleophilic

substitution reaction.[8][9] The process can be broken down into the following key stages:
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Exhaustion: In a neutral dyebath, the anionic reactive dye molecules are adsorbed onto the

surface of the cellulose fibers. This process is facilitated by the addition of an electrolyte,

typically sodium chloride or sodium sulfate, which helps to overcome the electrostatic

repulsion between the negatively charged dye anions and the cellulose surface in water.[7]

Fixation: The addition of an alkali, such as sodium carbonate or sodium hydroxide, raises the

pH of the dyebath.[6] This high pH environment catalyzes the ionization of the hydroxyl

groups on the cellulose polymer, forming highly nucleophilic cellulosate anions (Cell-O⁻).[10]

These cellulosate anions then attack the electron-deficient carbon atom of the

dichlorotriazine ring on the C.I. Reactive Red 2 molecule, displacing one of the chlorine

atoms and forming a stable ether linkage (covalent bond).[4][10]

Hydrolysis (Competing Reaction): Concurrently with the fixation reaction, the reactive dye

can also react with hydroxide ions (OH⁻) from the water in the alkaline dyebath.[7] This

results in the hydrolysis of the dye, where a chlorine atom is replaced by a hydroxyl group.

The hydrolyzed dye is no longer able to react with the cellulose fiber and is washed away

during the rinsing process, leading to a loss of dye and reduced fixation efficiency.[6]
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Caption: Reaction pathways for C.I. Reactive Red 2 with cellulose and water.

Experimental Protocols
Exhaust Dyeing of Cellulose with C.I. Reactive Red 2
This protocol describes a typical laboratory procedure for dyeing cotton fabric with C.I.
Reactive Red 2 using the exhaust method.

Materials:

C.I. Reactive Red 2 dye

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

Sodium carbonate (Na₂CO₃)

Wetting agent

Laboratory dyeing machine (e.g., oscillating or rotating type)

Spectrophotometer

Procedure:

Prepare a stock solution of C.I. Reactive Red 2.

Set up the dyebath in the dyeing machine with the required amount of water to achieve the

desired liquor ratio (e.g., 1:20).[3]

Add the wetting agent and the pre-weighed cotton fabric to the dyebath.

Run the machine for 5-10 minutes at room temperature to ensure thorough wetting of the

fabric.
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Add the calculated amount of C.I. Reactive Red 2 dye solution to the dyebath.

After 10-15 minutes, add the required amount of electrolyte (e.g., 30-70 g/L NaCl) in portions

over 10-15 minutes.[3][11]

Raise the temperature of the dyebath to the desired fixation temperature (e.g., 40-60°C) and

run for the exhaustion period (e.g., 30-45 minutes).[3][11]

Add the required amount of alkali (e.g., 20 g/L Na₂CO₃) to the dyebath to initiate fixation.[3]

Continue the dyeing process at the fixation temperature for the specified duration (e.g., 40-

60 minutes).[3]

After dyeing, cool the dyebath and remove the fabric.

Rinse the dyed fabric thoroughly with cold water.

Neutralize the fabric with a dilute acetic acid solution.

Soap the fabric at the boil with a non-ionic detergent to remove any unfixed and hydrolyzed

dye.

Rinse the fabric again with hot and then cold water.

Dry the fabric.

Determination of Dye Exhaustion and Fixation
Procedure:

Exhaustion (%E):

Take an aliquot of the dyebath solution before adding the fabric (initial concentration, C₀)

and after the exhaustion step but before adding the alkali (final concentration, C₁).

Measure the absorbance of both solutions at the maximum absorption wavelength (λmax)

of the dye using a UV-Vis spectrophotometer.
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Calculate the percentage of exhaustion using the following formula: %E = [(C₀ - C₁) / C₀] *

100

Fixation (%F):

Collect the dyebath after fixation and all the rinsing and soaping liquors.

Measure the total concentration of unfixed and hydrolyzed dye (C₂) in the combined

liquors.

Alternatively, the amount of fixed dye can be determined by dissolving a known weight of

the dyed fabric in a solvent (e.g., 70% sulfuric acid) and measuring the absorbance.[5]

Calculate the percentage of fixation using the following formula: %F = [((C₀ - C₁) - C₂) / (C₀

- C₁)] * 100

Mandatory Visualization:
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Caption: Workflow for dyeing cellulose and subsequent analysis.

Quantitative Data
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The efficiency of the covalent bonding of C.I. Reactive Red 2 with cellulose is influenced by

several key parameters. The following table summarizes the typical effects of these parameters

on dye exhaustion and fixation.

Parameter Condition
Effect on
Exhaustion

Effect on
Fixation

Reference(s)

Temperature
Increasing from

30°C to 70°C

Generally

increases

Increases

significantly, then

may slightly

decrease at very

high

temperatures

due to increased

hydrolysis

[6]

pH (Alkali

Concentration)

Increasing pH

from neutral to

~11

Minimal direct

effect

Increases

significantly as

more cellulosate

anions are

formed

[6]

Electrolyte

Concentration

Increasing NaCl

from 0 to 70 g/L

Increases

significantly by

reducing

electrostatic

repulsion

Indirectly

increases by

promoting higher

exhaustion

[11]

Dyeing Time

Increasing time

for exhaustion

and fixation

Increases and

then plateaus

Increases with

time until most of

the reactive sites

have reacted

[6]

Liquor Ratio

Increasing liquor

ratio (e.g., 1:10

to 1:30)

Decreases due

to lower dye

concentration

Decreases as a

result of lower

exhaustion

[6]

Analytical Characterization of the Covalent Bond
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Several analytical techniques can be employed to confirm the formation of the covalent bond

between C.I. Reactive Red 2 and cellulose:

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the

characteristic vibrational bands of the dye-cellulose adduct. The formation of the ether

linkage (C-O-C) between the dye and cellulose can be observed.[12][13]

X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that can

provide elemental and chemical state information. It can be used to detect the presence of

elements specific to the dye (e.g., nitrogen, sulfur) on the surface of the washed cellulose

fiber, confirming the presence of the dye.[12][14] Changes in the C1s and O1s spectra can

also indicate the formation of the covalent bond.[12]

Solvent Extraction: A rigorous extraction of the dyed fabric with a strong solvent for the dye

(e.g., boiling dimethylformamide) can be used to differentiate between covalently bonded dye

and physically adsorbed dye.[1] Covalently bonded dye will not be extracted.

Conclusion
The covalent bonding of C.I. Reactive Red 2 with cellulose is a well-established but complex

process governed by the principles of nucleophilic substitution. The efficiency of this reaction is

highly dependent on the careful control of dyeing parameters such as temperature, pH,

electrolyte concentration, and time to maximize fixation while minimizing the competing

hydrolysis reaction. The use of analytical techniques like FTIR and XPS provides definitive

evidence of the formation of the stable covalent bond, which is the hallmark of reactive dye

chemistry and the key to their excellent fastness properties. This guide provides a foundational

understanding for researchers and professionals working with reactive dyes and cellulosic

substrates.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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